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Compound of Interest

Compound Name: 5-(Hydroxymethyl)cytosine-d2,13C

Cat. No.: B1161647

Get Quote

Executive Summary & Compound Profile
Compound: 5-(Hydroxymethyl)cytosine-d2,13C (5-hmC-d2,13C) Application: Internal

standard for mass spectrometry (LC-MS/MS) quantification of epigenetic DNA modifications.

Regulatory Status: Generally classified as Non-Hazardous or Low-Hazard Irritant (depending

on vendor synthesis routes). Critical Distinction: This is a Stable Isotope labeled compound. It

is NOT radioactive.

The Senior Scientist’s Perspective: While 5-hmC-d2,13C poses minimal toxicological risk to

humans, its disposal is a critical control point for Laboratory Data Integrity. As a high-sensitivity

internal standard, trace contamination of this compound in the wrong waste stream or sink can

create persistent background noise in sensitive mass spectrometry equipment. We treat its

disposal not just as a safety compliance task, but as a contamination containment protocol.

Hazard Identification & Assessment
Before initiating disposal, you must validate the state of the material. Use the following table to

categorize your waste.
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Property Specification Disposal Implication

Radioactivity
None (Stable Isotopes:

Deuterium, Carbon-13)

DO NOT dispose of in

radioactive waste bins. Doing

so incurs unnecessary costs

and regulatory audits.

Toxicity Low (Nucleoside derivative)
Can typically be handled as

general chemical waste.

Flammability
Negligible (Solid); Solvent-

dependent (Liquid)

If dissolved in

Methanol/Acetonitrile, the

solvent dictates the hazard

class (Flammable).

Bioactivity Epigenetic Marker
Biologically active in cell

culture but not infectious.

Pre-Disposal Protocols: Contamination Control
Why this matters: In trace analysis (MS), "disposal" includes cleaning glassware and surfaces.

A spill of 1 mg of d2,13C-labeled standard can ruin weeks of low-level detection experiments if

not deactivated.

Surface Decontamination:

Agent: 10% Sodium Hypochlorite (Bleach) solution.[1]

Mechanism: Oxidative cleavage of the pyrimidine ring.

Protocol: Apply 10% bleach to any surface or glassware that contacted the concentrated

standard. Let sit for 15 minutes. Rinse with distilled water. This ensures the "signal" is

destroyed, preventing cross-contamination.

Solvent Segregation:

Never mix aqueous buffers with organic solvent waste streams unless explicitly permitted

by your facility's Chemical Hygiene Plan.
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Disposal Workflow: The Decision Matrix
The following workflow dictates the disposal path based on the physical state and matrix of the

waste.

Scenario A: Solid Waste (Powder/Residue)
Context: Expired lyophilized vials, contaminated weigh boats, or spill cleanup materials.

Container: Seal in a high-density polyethylene (HDPE) or glass vial.

Labeling: Label as "Non-Hazardous Chemical Waste – 5-(Hydroxymethyl)cytosine-
d2,13C".

Note: Even if non-hazardous, do not place in regular trash to avoid "unknown white

powder" panic by custodial staff.

Stream: Route to Solid Chemical Waste.

Scenario B: Liquid Waste (Stock Solutions)
Context: Leftover internal standard solutions.

If dissolved in Organic Solvents (Methanol, Acetonitrile, DMSO):

Stream:Organic/Flammable Waste.

Segregation: Do not mix with halogenated solvents (Chloroform/DCM) if your facility

separates halogenated vs. non-halogenated.

Labeling: List the solvent as the primary hazard (e.g., "Methanol Solution, <0.1% 5-hmC-

d2,13C").

If dissolved in Aqueous Buffers (PBS, Water, Tris):

Stream:Aqueous Chemical Waste.

Drain Disposal? While often legally permissible for non-toxic nucleosides (check local

EPA/POTW limits), we recommend against drain disposal for isotopically labeled
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standards to prevent environmental background shifts in local water testing facilities.

Scenario C: Biological Matrix (Cell Culture/Lysates)
Context: Media or cells treated with the compound.

Stream:Biohazardous Waste.

Method: Autoclave or Chemical Disinfection (Bleach) followed by Red Bag disposal.[2]

Reasoning: The hazard here is the biological material (cells/virus), not the 5-hmC.

Visual Decision Tree (DOT Diagram)
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Waste Generation:
5-(Hydroxymethyl)cytosine-d2,13C

Is it mixed with
Biological Agents?

Biohazard Stream
(Red Bag / Autoclave)

Yes (Cells/Virus)

Physical State?

No (Pure Chemical)

Solid Chemical Waste
(Label: Non-Hazardous)

Solid (Powder/Wipes)

Solvent Type?

Liquid

Flammable/Organic
Waste Stream

MeOH / ACN / DMSO

Aqueous Chemical
Waste Stream

Water / PBS / Tris

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of 5-hmC-d2,13C waste streams based on matrix

composition.

Regulatory Compliance & Documentation
RCRA (USA): Under the Resource Conservation and Recovery Act, this compound is

generally not a P-listed or U-listed hazardous waste [1]. However, the solvent (e.g.,

Methanol, U154) often triggers regulation.
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OSHA: Adhere to the Laboratory Standard (29 CFR 1910.1450). Ensure Safety Data Sheets

(SDS) are accessible [2].

Labeling: All waste containers must be labeled with the full chemical name. Do not use

abbreviations (e.g., write "5-(Hydroxymethyl)cytosine" not "5-hmC") to ensure emergency

responders can identify the contents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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